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Compound of Interest

Compound Name: 4-lodobenzaldehyde

Cat. No.: B108471

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-lodobenzaldehyde, a key reagent in organic synthesis. Its iodinated phenyl
ring and aldehyde functional group make it a versatile building block for the synthesis of
complex organic molecules, including pharmaceuticals and materials for bioorganic
applications.

Core Properties of 4-lodobenzaldehyde

4-lodobenzaldehyde is an aromatic organic compound that presents as a pale yellow to brown
crystalline solid.[1] It is characterized by an aldehyde group attached to a benzene ring, with an
iodine atom at the para position. Key quantitative data for this compound are summarized in
the table below.
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Property Value Source(s)
Molecular Formula C7H5IO [L1][2][3][4]
Molecular Weight 232.02 g/mol [21[3]1[41[5]
CAS Number 15164-44-0 [21[3][5]
Melting Point 78-82 °C [41[6]
Boiling Point 265 °C [4][6]

Insoluble in water; Soluble in
Solubility organic solvents like ethanol [1][6]

and ether.

Role in Organic Synthesis

4-lodobenzaldehyde is a valuable intermediate in synthetic chemistry.[1] The presence of both
an aldehyde and an iodine atom on the aromatic ring allows for a variety of chemical
transformations. The aldehyde group can undergo reactions such as condensation, oxidation,
and reduction, while the carbon-iodine bond is a key site for cross-coupling reactions, such as
the Suzuki, Heck, and Sonogashira reactions. These reactions are fundamental in the
construction of complex molecular frameworks.

One notable application of 4-lodobenzaldehyde is in the preparation of more complex
molecules. For instance, it has been utilized in the synthesis of benzaldimine monolayers and
various porphyrin derivatives, which are significant in materials chemistry.[6]

Synthetic Workflow Example

The following diagram illustrates a generalized synthetic workflow where 4-lodobenzaldehyde
acts as a precursor for the synthesis of a more complex target molecule via a cross-coupling
reaction. This is a common strategy in medicinal chemistry and materials science to build
molecular complexity.
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4-lodobenzaldehyde Coupling Partner
(Precursor) (e.g., Boronic Acid)
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A generalized synthetic pathway using 4-lodobenzaldehyde.

Experimental Protocol: Synthesis of 4-
lodobenzaldehyde

While this document focuses on the properties and uses of 4-lodobenzaldehyde, it is pertinent
to include a representative experimental protocol for its synthesis. The following is a
summarized procedure based on literature:

A mixture of p-bromobenzaldehyde, potassium iodide (KI), and copper(l) iodide (Cul) in freshly
distilled N,N-dimethylformamide (DMI) is prepared in a three-neck flask. The mixture is purged
with nitrogen and heated with vigorous stirring. After cooling, brine and ice are added, and the
resulting inorganic salts are removed by filtration. The filtrate is then extracted with diethyl
ether, and the combined organic extracts are washed with brine. Finally, the solvent is removed
under reduced pressure to yield the 4-lodobenzaldehyde product.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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